Cas no 23779-74-0 (2-Propen-1-one,1-[4-(2-methylphenyl)-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-)

• Product name: 2-Propen-1-one,1-[4-(2-methylphenyl)-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-
• CAS No: 23779-74-0
• MF: C₂₃H₂₈N₂O₄
• MW: 396.47942
• CID: 274942
• PubChem ID: 6445152

2-Propen-1-one,1-[4-(2-methylphenyl)-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[4-(2-methylphenyl)-1-piperazinyl]-3-(3,4,5-trimethoxyphenyl)-
• (E)-1-[4-(2-methylphenyl)piperazin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 1-(o-Tolyl)-4-(3,4,5-trimethoxycinnamoyl)piperazine
• Piperazine, 1-(o-tolyl)-4-(3,4,5-trimethoxycinnamoyl)-
• 23779-74-0

• Inchi： InChI=1S/C23H28N2O4/c1-17-7-5-6-8-19(17)24-11-13-25(14-12-24)22(26)10-9-18-15-20(27-2)23(29-4)21(16-18)28-3/h5-10,15-16H,11-14H2,1-4H3/b10-9+
• InChI Key： LOJBXQSFWPSCAZ-MDZDMXLPSA-N
• SMILES： CC1C=CC=CC=1N1CCN(C(=O)/C=C/C2C=C(OC)C(OC)=C(OC)C=2)CC1

Computed Properties

• Exact Mass: 396.20504
• Monoisotopic Mass: 396.204907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2

Experimental Properties

• Density: 1.162
• Boiling Point: 599.8°Cat760mmHg
• Flash Point: 316.6°C
• Refractive Index: 1.588
• PSA: 51.24